(5-Fluoro-2-isopropoxypyridin-4-yl)methanol

• IUPAC Name: (5-fluoro-2-propan-2-yloxypyridin-4-yl)methanol
• InChI: InChI=1S/C9H12FNO2/c1-6(2)13-9-3-7(5-12)8(10)4-11-9/h3-4,6,12H,5H2,1-2H3
• InChI Key: PPFRGAPOFKDDLN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC=C(C(=C1)CO)F
• Molecular Formula: C9H12FNO2
• DSSTOX Substance ID: DTXSID301239047
• Molecular Weight: 185.20 g/mol
• CAS RN: 1826110-20-6

Description

“(5-Fluoro-2-isopropoxypyridin-4-yl)methanol” is a chemical compound with the molecular formula C9H12FNO2. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyridine ring with a fluoro group at the 5th position and an isopropoxy group at the 2nd position. The methanol group is attached to the 4th position of the pyridine ring.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 185.20 g/mol. Other physical and chemical properties such as boiling point, density, and solubility are not provided in the search results.

Scientific Research Applications

Hydrogen-Deuterium Exchange in Fluorinated Pyrimidinones

Research on fluorinated pyrimidinones demonstrates the impact of fluorine atoms on hydrogen-deuterium exchange, revealing insights into the acidity and reactivity of C-H bonds adjacent to fluorine atoms. These findings are crucial for understanding the behavior of fluorinated organic molecules in various chemical reactions, including those involving "(5-Fluoro-2-isopropoxypyridin-4-yl)methanol" derivatives (Kheifets, Gindin, & Moskvin, 2004).

Stereoselective Synthesis Using Fluorinated Reagents

Studies on the stereoselective synthesis of fluorinated compounds highlight the use of fluorinated reagents to effect novel rearrangements, producing complex molecules with specific stereochemistry. Such methodologies can be applied to the synthesis of fluorinated pharmaceuticals and materials, including those related to "this compound" (Krow et al., 2004).

Fluorinated Alcohols as Catalysts and Solvents

The role of fluorinated alcohols in catalyzing olefin epoxidation without additional catalysts underscores the unique properties of fluorinated solvents. These findings could inform the use of "this compound" and its analogs in catalysis and synthesis (de Visser et al., 2003).

Crystallographic Studies of Fluorinated Compounds

Crystallographic analyses of fluorinated compounds, including those similar in structure to "this compound," provide insights into the molecular conformations and interactions facilitated by fluorine atoms. Such studies are essential for understanding the solid-state properties of these compounds and their potential applications in materials science and drug design (Jess & Näther, 2006).

Supramolecular Networks and Solvent Interactions

Investigations into the supramolecular networks formed by fluorinated compounds explore how fluorine substitution affects molecular interactions and crystal symmetry. These findings have implications for the design of new materials and the understanding of solvent effects on molecular assembly, relevant to derivatives of "this compound" (Rajalakshmi et al., 2012).

Safety and Hazards

The safety data for “(5-Fluoro-2-isopropoxypyridin-4-yl)methanol” indicates that it should be handled with care. Precautionary measures include avoiding contact with heat, sparks, open flames, and hot surfaces. It should not be sprayed on an open flame or other ignition source. It should be kept or stored away from clothing and combustible materials.